molecular formula C17H19NO3 B8640500 3-[(Dibenzylamino)oxy]propanoic acid CAS No. 110878-54-1

3-[(Dibenzylamino)oxy]propanoic acid

Cat. No. B8640500
CAS RN: 110878-54-1
M. Wt: 285.34 g/mol
InChI Key: QDTIIZHKCXPKJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(Dibenzylamino)oxy]propanoic acid is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[(Dibenzylamino)oxy]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(Dibenzylamino)oxy]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

110878-54-1

Molecular Formula

C17H19NO3

Molecular Weight

285.34 g/mol

IUPAC Name

3-(dibenzylamino)oxypropanoic acid

InChI

InChI=1S/C17H19NO3/c19-17(20)11-12-21-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,20)

InChI Key

QDTIIZHKCXPKJW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN(CC2=CC=CC=C2)OCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 22.4 g of methyl 3-[N,N-dibenzylaminoxy]propanoate and 4.50 g of potassium hydroxide in 200 ml of tetrahydrofuran and 200 ml of water is heated under reflux for 12 hours under N2. The mixture is concentrated under reduced pressure and the residue is partitioned between water and ether. The combined aqueous extracts are acidified with hydrochloric acid and then extracted with methylene chloride. The combined organic extracts are dried (MgSO4) and evaporated under reduced pressure to afford the title compound as a pale yellow oil.
Name
methyl 3-[N,N-dibenzylaminoxy]propanoate
Quantity
22.4 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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